molecular formula C10H16N2O2 B8306902 1-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid ethyl ester CAS No. 886536-50-1

1-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid ethyl ester

Cat. No.: B8306902
CAS No.: 886536-50-1
M. Wt: 196.25 g/mol
InChI Key: CXIRZOGKJIPJHC-UHFFFAOYSA-N
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Description

1-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

886536-50-1

Molecular Formula

C10H16N2O2

Molecular Weight

196.25 g/mol

IUPAC Name

ethyl 1-(2-methylpropyl)pyrazole-4-carboxylate

InChI

InChI=1S/C10H16N2O2/c1-4-14-10(13)9-5-11-12(7-9)6-8(2)3/h5,7-8H,4,6H2,1-3H3

InChI Key

CXIRZOGKJIPJHC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN(N=C1)CC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1H-Pyrazole-4-carboxylic acid ethyl ester (5.0 g) was dissolved in DMF (50 mL), 60% sodium hydride (1.57 g) was added, and the mixture was stirred at 0° C. for 30 min. Then, isobutyl iodide (4.7 mL) was added, and the mixture was stirred for 14 hr. Water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was washed with water, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel chromatography (elution solvent; hexane:ethyl acetate=8:2) to give 1-(2-methylpropyl)-1H-pyrazole-4-carboxylic acid ethyl ester (6.0 g) as an oil. The obtained compound was subjected to reactions in the same manner as in Reference Examples 17 to 18 to give the title compound.
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.57 g
Type
reactant
Reaction Step Two
Quantity
4.7 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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